Cas no 83982-99-4 (Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-)
![Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl- structure](https://www.kuujia.com/scimg/cas/83982-99-4x500.png)
83982-99-4 structure
Product name:Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-
Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl-
- 6-chloro-1'-ethylspiro[2-benzofuran-3,2'-pyrrolidine]-1-thione
- 5-Chloro-1'-ethylspiro(benzo(c)thiophene-1(3H),2'-pyrrolidin)-3-one
- 5-Chloro-1'-ethyl-3H-spiro[2-benzofuran-1,2'-pyrrolidine]-3-thione
- DTXSID001004247
- 83982-99-4
- Spiro(benzo(c)thiophene-1(3H),2'-pyrrolidin)-3-one, 5-chloro-1'-ethyl-
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- Inchi: InChI=1S/C13H14ClNOS/c1-2-15-7-3-6-13(15)11-5-4-9(14)8-10(11)12(17)16-13/h4-5,8H,2-3,6-7H2,1H3
- InChI Key: SZHNOFAGFCADGE-UHFFFAOYSA-N
- SMILES: CCN1CCCC12C3=C(C=C(C=C3)Cl)C(=S)O2
Computed Properties
- Exact Mass: 267.048
- Monoisotopic Mass: 267.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 356.5°C at 760 mmHg
- Flash Point: 169.4°C
- Refractive Index: 1.661
Spiro[benzo[c]thiophene-1(3H),2'-pyrrolidin]-3-one,5-chloro-1'-ethyl- Related Literature
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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3. Water
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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